N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2,4-dichlorophenyl)sulfanylacetamide
• InChI: InChI=1S/C14H10BrCl2NOS/c15-9-1-4-11(5-2-9)18-14(19)8-20-13-6-3-10(16)7-12(13)17/h1-7H,8H2,(H,18,19)
• InChI Key: QMNHARLHBDKFOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=C(C=C(C=C2)Cl)Cl)Br
• Molecular Formula: C14H10BrCl2NOS
• Molecular Weight: 391.1 g/mol

Description

N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide, also known as BPTA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide is not fully understood. However, it is believed to inhibit the activity of the enzyme thioredoxin reductase, which is involved in the regulation of cellular redox homeostasis. By inhibiting thioredoxin reductase, N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide may induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has been shown to have a variety of biochemical and physiological effects. It has been found to induce DNA damage and inhibit DNA repair mechanisms, which may contribute to its anti-cancer properties. N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has also been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide is its high potency against cancer cells. It has been found to be effective at low concentrations, which makes it a promising candidate for cancer therapy. However, N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has some limitations for lab experiments. It is highly reactive and can easily oxidize in the presence of air, which can affect its stability and activity. This makes it challenging to work with in lab experiments.

Future Directions

There are several future directions for the study of N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide. One area of research is the development of more stable analogs of N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide that retain its anti-cancer properties. Another area of research is the investigation of the potential use of N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide in combination with other anti-cancer drugs to enhance their efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide and its effects on cellular signaling pathways.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide involves the reaction of 2,4-dichlorothiophenol with 4-bromobenzoyl chloride in the presence of a base. The resulting product is then treated with sodium hydride and acetic anhydride to yield N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide.

Scientific Research Applications

N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has been extensively studied for its potential applications in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(4-bromophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has also been shown to induce apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.